Cas no 1997356-86-1 (tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate
• CAS No: 1997356-86-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5637863
• PubChem ID: 126559771
• Update Time: 2025-06-13

tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate
• SCHEMBL18481474
• EN300-28276099
• 1997356-86-1

• Inchi： 1S/C14H21NO2/c1-10-6-5-7-11(8-10)9-12(15)13(16)17-14(2,3)4/h5-8,12H,9,15H2,1-4H3/t12-/m0/s1
• InChI Key： ODSYHCGNDFPECO-LBPRGKRZSA-N
• SMILES： O(C([C@H](CC1C=CC=C(C)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate

Comprehensive Overview of tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate (CAS No. 1997356-86-1)

The compound tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate (CAS No. 1997356-86-1) is a chiral amino acid ester derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule, characterized by its tert-butyl ester group and (2S)-2-amino-3-(3-methylphenyl)propanoate backbone, serves as a versatile intermediate in the synthesis of bioactive compounds. Its unique structural features, including the 3-methylphenyl moiety and stereochemical purity, make it valuable for drug discovery and development.

In recent years, the demand for chiral building blocks like tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate has surged due to their critical role in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on stereoselective reactions to develop enantiomerically pure drugs, aligning with the growing emphasis on precision medicine. The compound's CAS No. 1997356-86-1 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern synthetic chemistry.

One of the key applications of tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate lies in the preparation of peptide mimetics and small molecule inhibitors. Its amino acid ester functionality allows for facile incorporation into larger molecular frameworks, enabling the design of compounds with enhanced bioavailability and target specificity. This aligns with current trends in drug development, where structure-activity relationship (SAR) studies are pivotal for optimizing therapeutic efficacy.

The synthesis of tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate typically involves enantioselective catalysis or resolution techniques to ensure high optical purity. Advances in green chemistry have also influenced its production, with researchers exploring solvent-free or low-waste methodologies. Such innovations resonate with the global push toward sustainable chemistry, a topic widely discussed in both academic and industrial circles.

From a commercial perspective, CAS No. 1997356-86-1 is often listed in specialty chemical catalogs as a high-value intermediate. Its pricing and availability are influenced by factors such as scale-up challenges and regulatory compliance, which are common concerns for buyers. Additionally, the compound's stability under various storage conditions is a frequent query among end-users, highlighting the need for detailed technical documentation.

In summary, tert-butyl (2S)-2-amino-3-(3-methylphenyl)propanoate (CAS No. 1997356-86-1) exemplifies the intersection of chiral chemistry and drug development. Its structural versatility, coupled with the rising demand for enantiomerically pure intermediates, ensures its continued relevance in scientific research. As the pharmaceutical industry evolves, compounds like this will remain at the forefront of innovation, addressing both therapeutic and synthetic challenges.